Cas no 90201-74-4 (1,4-bis(hydroxymethyl)cyclohexane-1,4-diol)
90201-74-4 structure
Product Name:1,4-bis(hydroxymethyl)cyclohexane-1,4-diol
CAS No:90201-74-4
MF:C8H16O4
MW:176.210243225098
CID:1949264
PubChem ID:254823
Update Time:2025-04-21
1,4-bis(hydroxymethyl)cyclohexane-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,4-bis(hydroxymethyl)cyclohexane-1,4-diol
- DTXSID30291984
- 90201-74-4
- SCHEMBL14128934
- DS-008405
- NSC-79448
- NCIOpen2_000826
- NSC79448
-
- Inchi: 1S/C8H16O4/c9-5-7(11)1-2-8(12,6-10)4-3-7/h9-12H,1-6H2
- InChI Key: ACLGHSLNXWLTGQ-UHFFFAOYSA-N
- SMILES: OC1(CO)CCC(CO)(CC1)O
Computed Properties
- Exact Mass: 176.105
- Monoisotopic Mass: 176.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 367.9°C at 760 mmHg
- Flash Point: 185.4°C
- Refractive Index: 1.554
- PSA: 80.92000
- LogP: -0.99280
1,4-bis(hydroxymethyl)cyclohexane-1,4-diol Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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